Cytarabine-13C3

• Molecular Formula: C9H13N3O5
• Molecular Weight: 246.19 g/mol
• InChI: InChI=1S/C9H13N3O5/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)/t4-,6-,7+,8-/m1/s1/i1+1,2+1,5+1
• InChIKey: UHDGCWIWMRVCDJ-BOZZUQJYSA-N

Cytarabine-13C3 Internal Standard Overview

Cytarabine-13C3 (ara-C-13C3) is a stable isotope-labeled analog of cytarabine in which three carbon-13 atoms replace naturally occurring 12C atoms at positions 4, 5, and 6 of the pyrimidine ring . This triple 13C labeling produces a molecular formula of C6[13C]3H13N3O5 with a molecular weight of 246.19 Da, representing a +3 Da mass shift relative to unlabeled cytarabine (243.22 Da) . The compound is intended for use as an internal standard for the quantification of cytarabine by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) [1].

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Isotope dilution LC-MS/MS quantification workflow

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13C backbone label resists exchange for robust ISTD performance

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Sufficient mass shift from unlabeled analyte to support MS discrimination

• [1] Bertin Bioreagent. Cytarabine-13C3 Product Overview. CAT N°: 28805. View Source

Why Cytarabine-13C3 Is Irreplaceable

Substitution of Cytarabine-13C3 with unlabeled cytarabine or alternative isotopic variants in quantitative analytical workflows introduces systematic errors that compromise data integrity. Unlabeled cytarabine fails as an internal standard because it co-elutes and exhibits identical mass-to-charge ratios with the target analyte, rendering analyte-specific signal discrimination impossible [1]. Among stable isotope options, 13C-labeled analogs are preferred over deuterated variants due to the documented risk of hydrogen-deuterium exchange under physiological or analytical conditions, which causes unpredictable mass shifts and quantitation drift . The +3 Da mass shift of Cytarabine-13C3 provides sufficient separation from endogenous M+2 isotopic peaks while avoiding the isotopic interference and labeling instability associated with single-isotope or deuterated alternatives .

Cytarabine-13C3 (target)

Unlabeled cytarabine Co-elutes and shares identical m/z, preventing analyte-specific signal discrimination

Cytarabine-13C3 (target)

Deuterated analog (e.g., cytarabine-d2) Hydrogen-deuterium exchange risk may cause quantitation drift and unpredictable mass shifts

Cytarabine-13C3 (target)

Single 13C or +2 Da labeled variants Smaller mass shift may not sufficiently separate from endogenous M+2 isotopic cluster

• [1] Kitson, S.L. (2023). The importance of isotopic labelling in drug development: strategies and integration with biocatalysis and physical sciences. Chemicals Knowledge Hub. View Source

Cytarabine-13C3 Differentiation Evidence

Isotopic Purity for Reliable Quantitation

Cytarabine-13C3 is supplied with an isotopic purity specification of ≥98% as confirmed by LC-MS and NMR analysis . This level of isotopic enrichment ensures that less than 2% of the material consists of unlabeled or partially labeled species that would otherwise introduce systematic under-estimation bias in quantitative LC-MS/MS workflows. The isotopic purity specification is directly comparable to industry-standard requirements for stable isotope-labeled internal standards used in regulated bioanalysis [1].

Isotopic Purity

Class-level inference

≥98% isotopic purity (LC-MS, NMR)

Supports ≤2% bias contribution in quantitation

Meets industry benchmark for SIL-IS

Evidence Dimension	Isotopic purity specification
Target Compound Data	≥98% isotopic and chemical purity
Comparator Or Baseline	Industry expectation for SIL-IS in regulated bioanalysis: ≥98% isotopic purity (class-level baseline)
Quantified Difference	Meets or exceeds threshold required for ≤2% bias contribution
Conditions	LC-MS and NMR characterization; applicable to bioanalytical method validation per FDA/EMA guidance

Why This Matters

A ≥98% isotopic purity specification directly determines the lower limit of quantification (LLOQ) accuracy and method reproducibility, making this parameter critical for procurement decisions in regulated bioanalytical laboratories.

• [1] Kitson, S.L. (2023). The importance of isotopic labelling in drug development: strategies and integration with biocatalysis and physical sciences. Chemicals Knowledge Hub. View Source

Triple 13C Labeling for Superior Mass Spectrometric Separation

Cytarabine-13C3 incorporates three 13C atoms at positions 4, 5, and 6 of the pyrimidine ring, producing a molecular weight of 246.19 Da versus 243.22 Da for unlabeled cytarabine . This +3 Da mass shift provides enhanced separation from the naturally occurring M+2 isotopic cluster of unlabeled cytarabine compared to single-isotope labeled alternatives (e.g., +1 Da from single 13C or +2 Da from double labeling), thereby reducing isotopic cross-talk and improving signal-to-noise ratios in multiple reaction monitoring (MRM) transitions .

Mass Shift

Class-level inference

+3 Da (246.19 Da) vs unlabeled; greater separation from M+2 cluster than +2 Da alternatives

Minimizes isotopic cross-talk in MRM transitions

Applicable to triple quadrupole LC-MS/MS in research matrices

Evidence Dimension	Mass shift from unlabeled analyte
Target Compound Data	+3 Da (molecular weight 246.19 Da vs. unlabeled 243.22 Da)
Comparator Or Baseline	Hypothetical single 13C-labeled analog: +1 Da shift; deuterated analog (Cytarabine-d2): +2 Da shift
Quantified Difference	+3 Da provides greater spectral separation from endogenous M+2 isotopic cluster than +2 Da alternatives
Conditions	High-resolution or triple quadrupole LC-MS/MS analysis in biological matrices

Why This Matters

The +3 Da mass shift minimizes interference from naturally occurring isotopic peaks of the unlabeled analyte, enabling lower limits of detection and more accurate quantitation at trace concentrations in complex biological samples.

13C Backbone Labeling Prevents H/D Exchange

Carbon-13 labeling in Cytarabine-13C3 incorporates the heavy isotope directly into the molecular backbone, creating a metabolically stable label that resists exchange under physiological and analytical conditions [1]. In contrast, deuterated analogs such as Cytarabine-d2 (CAS 40632-26-6) contain deuterium atoms at exchangeable or metabolically labile positions on the cytosine ring, creating the documented risk of hydrogen-deuterium back-exchange that causes unpredictable mass shifts and quantitation drift during sample preparation, chromatographic separation, or in vivo metabolism .

Label Stability

Cross-study comparable

13C backbone: no documented H/D exchange; deuterated analogs: exchange risk

Eliminates need for exchange-correction factors

Stable under aqueous sample preparation and metabolic conditions

Evidence Dimension	Isotopic label stability under analytical and physiological conditions
Target Compound Data	13C backbone-labeled; no documented hydrogen exchange
Comparator Or Baseline	Cytarabine-d2: deuterium at positions 5 and 6 of cytosine ring, documented risk of H/D exchange
Quantified Difference	Qualitative difference: stable backbone incorporation vs. exchange-susceptible peripheral deuteration
Conditions	Aqueous sample preparation, chromatographic separation, in vivo metabolic conditions

Why This Matters

Label stability directly impacts long-term method reproducibility and cross-study data comparability; 13C-labeled standards eliminate the need for exchange-correction factors or periodic recalibration required when using deuterated internal standards.

• [1] Kitson, S.L. (2023). The importance of isotopic labelling in drug development: strategies and integration with biocatalysis and physical sciences. Chemicals Knowledge Hub. View Source

ANDA Pharmacopeial Traceability

Cytarabine-13C3 is supplied as a fully characterized reference standard compliant with regulatory guidelines for analytical method development and validation . The compound serves as a reference standard with traceability against pharmacopeial standards (USP or EP) and is specifically designated for Quality Controlled (QC) applications during Abbreviated New Drug Application (ANDA) submissions or commercial production of cytarabine formulations [1]. The ISO 17034-compliant manufacturing and comprehensive Certificate of Analysis (CoA) documentation provide a verifiable chain of traceability that is not universally available across all commercial sources of labeled cytarabine [2].

Traceability

Supporting evidence

USP/EP traceability; ISO 17034 manufacturing; full CoA

Supports method validation documentation

Qualified for QC applications in bioanalytical research

Evidence Dimension	Regulatory documentation and traceability
Target Compound Data	Full CoA with batch-specific purity data; traceability to USP/EP; ISO 17034-compliant manufacturing available
Comparator Or Baseline	Generic labeled compounds without pharmacopeial traceability documentation
Quantified Difference	Not quantified; qualitative documentation difference
Conditions	Regulated bioanalytical laboratory environment; ANDA submission context

Why This Matters

Procurement of standards with documented regulatory compliance and pharmacopeial traceability reduces analytical method validation burden and audit exposure, directly impacting project timelines and regulatory submission success rates.

• [1] SynZeal Research. Cytarabine 13C3 Technical Datasheet. SynZeal Catalog SZ-C153D01. View Source
• [2] CATO Research Chemicals. Cytarabine-13C3 Product Information. CATO Catalog C4X-20055. View Source

Cytarabine-13C3 Application Scenarios

LC-MS/MS Method Validation for Pharmacokinetics

Cytarabine-13C3 serves as an isotope dilution internal standard for quantifying cytarabine and its metabolites in human or animal plasma, enabling accurate calibration curves with precision meeting FDA/EMA bioanalytical method validation guidelines (typically ±15% deviation, ±20% at LLOQ). The +3 Da mass shift and ≥98% isotopic purity specification ensure reliable quantitation at sub-ng/mL concentrations [1].

ANDA Reference Standard

Cytarabine-13C3 is qualified for use as a reference standard in ANDA submissions, where documented traceability to USP or EP pharmacopeial standards is required for demonstrating analytical equivalence between generic and innovator cytarabine formulations. The ISO 17034-compliant manufacturing and batch-specific Certificate of Analysis provide the audit-ready documentation required by regulatory agencies .

Metabolic Flux Analysis and Intracellular Tracing

The metabolically stable 13C backbone labeling enables long-term tracking of cytarabine incorporation into cellular nucleotide pools without label loss or exchange. This distinguishes Cytarabine-13C3 from deuterated analogs, which may undergo H/D exchange during sample workup or intracellular metabolism, compromising tracer accuracy .

Application

Selection Property

Validation Focus

Cytarabine bioanalysis in research matrices

Isotopic purity and mass shift for ISTD

Accuracy/precision endpoint review, matrix-effect control

Reference standard for method transfer

Pharmacopeial traceability and CoA documentation

Documentation review for analytical equivalence

Intracellular cytarabine tracing studies

13C backbone stability for long-term labeling

Label retention and metabolic stability review

• [1] Kitson, S.L. (2023). The importance of isotopic labelling in drug development: strategies and integration with biocatalysis and physical sciences. Chemicals Knowledge Hub. View Source